Cas no 919295-78-6 (1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester)

1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester structure
919295-78-6 structure
Product Name:1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester
CAS No:919295-78-6
MF:C12H12FNO2
MW:221.227586746216
MDL:MFCD13191901
CID:764436
PubChem ID:16099886
Update Time:2024-03-01

1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester
    • ethyl 2-(4-fluoro-1H-indol-3-yl)acetate
    • Ethyl 4-fluoro-1H-indole-3-acetate (ACI)
    • (4-Fluoro-1H-indol-3-yl)acetic acid ethyl ester
    • MDL： MFCD13191901
    • Inchi： 1S/C12H12FNO2/c1-2-16-11(15)6-8-7-14-10-5-3-4-9(13)12(8)10/h3-5,7,14H,2,6H2,1H3
    • InChI Key： PYSOOGMMVSEHLW-UHFFFAOYSA-N
    • SMILES： O=C(CC1C2C(=CC=CC=2F)NC=1)OCC

Computed Properties

  • Exact Mass: 221.08500
  • Monoisotopic Mass: 221.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09000
  • LogP: 2.41260

1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Pricemore >>

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1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Production Method

Production Method 1

387-43-9 387-43-9
919295-78-6 919295-78-6
Reaction Conditions
1.1 Catalysts: Tris[2-(2-pyridinyl-κN)phenyl-κC]iridium Solvents: Dichloromethane ;  8 h, rt
Reference
C-H functionalization of heterocycles with triplet carbenes via an unexpected 1,2-alkyl radical migration
Empel, Claire; Jana, Sripati; Ciszewski, Lukasz; Zawada, Katarzyna; Pei, Chao; et al, ChemRxiv, 2022, 1, 1-12

Production Method 2

105-36-2 105-36-2
387-43-9 387-43-9
919295-78-6 919295-78-6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, < 0 °C
1.2 Reagents: Zinc chloride Solvents: Ethanol ;  0 °C → rt; 24 h, rt
1.3 Solvents: Toluene ;  24 h, rt
Reference
Discovery and Refinement of a New Structural Class of Potent Peptide Deformylase Inhibitors
Boularot, Adrien; Giglione, Carmela; Petit, Sylvain; Duroc, Yann; de Sousa, Rodolphe Alves; et al, Journal of Medicinal Chemistry, 2007, 50(1), 10-20

Production Method 3

387-43-9 387-43-9
919295-78-6 919295-78-6
Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ;  > rt; overnight, rt
Reference
Preparation of indole and indazole derivatives as muscarinic M1 receptor pos. allosteric modulators
, World Intellectual Property Organization, , ,

Production Method 4

387-43-9 387-43-9
919295-78-6 919295-78-6
Reaction Conditions
1.1 Catalysts: Tris[2-(2-pyridinyl-κN)phenyl-κC]iridium Solvents: Dichloromethane ;  8 h, rt
Reference
C-H Functionalization of Heterocycles with Triplet Carbenes by means of an Unexpected 1,2-Alkyl Radical Migration
Empel, Claire ; Jana, Sripati ; Ciszewski, Lukasz W. ; Zawada, Katarzyna ; Pei, Chao; et al, Chemistry - A European Journal, 2023, 29(29),

Production Method 5

387-43-9 387-43-9
919295-78-6 919295-78-6
Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ;  rt → 0 °C; 0 °C; 1 h, 0 °C → rt
Reference
Tetrahydropyranoindoles, derivatives thereof, and their methods of synthesis and use
, United States, , ,

Production Method 6

387-43-9 387-43-9
919295-78-6 919295-78-6
2254562-03-1 2254562-03-1
Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ;  rt → 0 °C
1.2 Solvents: Dichloromethane ;  0 °C; 1 h, 0 °C → rt
Reference
A Cooperative Hydrogen Bond Donor-Bronsted Acid System for the Enantioselective Synthesis of Tetrahydropyrans
Maskeri, Mark A.; O'Connor, Matthew J.; Jaworski, Ashley A.; Bay, Anna V. ; Scheidt, Karl A., Angewandte Chemie, 2018, 57(52), 17225-17229

1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Raw materials

1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Preparation Products

1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Related Literature

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919295-78-6 (1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester) Related Products

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